Cas no 2015182-40-6 (trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol)

• Product Name: trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol
• CAS No: 2015182-40-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6343295
• PubChem ID: 102733020
• Update Time: 2025-05-30

trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol
• AKOS040823153
• (1R,2R)-2-((3-Ethoxypropyl)amino)cyclopentan-1-ol
• starbld0001075
• F6545-4636
• 2015182-40-6
• (1R,2R)-2-[(3-ethoxypropyl)amino]cyclopentan-1-ol
• trans-2-[(3-ethoxypropyl)amino]cyclopentan-1-ol

• Inchi： 1S/C10H21NO2/c1-2-13-8-4-7-11-9-5-3-6-10(9)12/h9-12H,2-8H2,1H3/t9-,10-/m1/s1
• InChI Key： URSOVXPVRXKUCY-NXEZZACHSA-N
• SMILES： O[C@@H]1CCC[C@H]1NCCCOCC

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų

Additional information on trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol

Comprehensive Overview of trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol (CAS No. 2015182-40-6)

trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol (CAS No. 2015182-40-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclopentane backbone and ethoxypropylamine substituent, is often explored for its role in drug discovery, particularly in the development of novel therapeutic agents. Researchers are increasingly interested in its stereochemistry, as the trans configuration can influence biological activity and pharmacokinetics.

In recent years, the demand for chiral building blocks like trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound’s amino alcohol functionality makes it a versatile intermediate for synthesizing bioactive molecules, including potential treatments for neurological disorders and metabolic diseases. Its CAS No. 2015182-40-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the key trends in the chemical industry is the focus on sustainable synthesis and green chemistry. trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol aligns with this trend, as researchers explore eco-friendly catalytic methods to produce it with high enantiomeric purity. Questions like “How to optimize the synthesis of trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol?” or “What are the applications of amino alcohols in drug development?” are commonly encountered in scientific forums, highlighting the compound’s practical significance.

The compound’s physicochemical properties, such as solubility, stability, and hydrogen-bonding capacity, are critical for its utility in formulation science. Studies have investigated its compatibility with various excipients and delivery systems, addressing queries like “How does trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol interact with lipid-based carriers?” These insights are invaluable for designing effective drug products.

Beyond pharmaceuticals, trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol has potential applications in material science, particularly in the development of functional polymers and catalysts. Its ability to act as a ligand or modifier in polymerization reactions is an area of active exploration. Searches for “CAS 2015182-40-6 in polymer chemistry” or “cyclopentane derivatives as catalysts” underscore its interdisciplinary appeal.

In conclusion, trans-2-(3-ethoxypropyl)aminocyclopentan-1-ol (CAS No. 2015182-40-6) represents a compelling subject of study due to its structural versatility and broad applicability. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing both pharmaceutical innovation and sustainable chemical processes.